Cas no 1443333-79-6 (2-(4-methoxy-2-methylphenyl)pentan-2-ol)
2-(4-methoxy-2-methylphenyl)pentan-2-ol Chemical and Physical Properties
Names and Identifiers
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- 2-(4-methoxy-2-methylphenyl)pentan-2-ol
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- MDL: MFCD20528583
- Inchi: 1S/C13H20O2/c1-5-8-13(3,14)12-7-6-11(15-4)9-10(12)2/h6-7,9,14H,5,8H2,1-4H3
- InChI Key: VSGLKRVYCFMGQF-UHFFFAOYSA-N
- SMILES: CC(C1=CC=C(OC)C=C1C)(O)CCC
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
2-(4-methoxy-2-methylphenyl)pentan-2-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB434250-1 g |
2-(4-Methoxy-2-methylphenyl)-2-pentanol |
1443333-79-6 | 1g |
€594.40 | 2023-04-23 | ||
| abcr | AB434250-5 g |
2-(4-Methoxy-2-methylphenyl)-2-pentanol |
1443333-79-6 | 5g |
€1,398.00 | 2023-04-23 | ||
| abcr | AB434250-1g |
2-(4-Methoxy-2-methylphenyl)-2-pentanol; . |
1443333-79-6 | 1g |
€1555.10 | 2025-04-21 | ||
| abcr | AB434250-5g |
2-(4-Methoxy-2-methylphenyl)-2-pentanol |
1443333-79-6 | 5g |
€1398.00 | 2023-09-04 | ||
| Ambeed | A553724-1g |
2-(4-Methoxy-2-methylphenyl)pentan-2-ol |
1443333-79-6 | 97% | 1g |
$441.0 | 2024-04-23 | |
| Crysdot LLC | CD12142550-1g |
2-(4-Methoxy-2-methylphenyl)pentan-2-ol |
1443333-79-6 | 97% | 1g |
$437 | 2024-07-23 | |
| Crysdot LLC | CD12142550-5g |
2-(4-Methoxy-2-methylphenyl)pentan-2-ol |
1443333-79-6 | 97% | 5g |
$1177 | 2024-07-23 |
2-(4-methoxy-2-methylphenyl)pentan-2-ol Related Literature
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
Additional information on 2-(4-methoxy-2-methylphenyl)pentan-2-ol
Introduction to 2-(4-methoxy-2-methylphenyl)pentan-2-ol (CAS No. 1443333-79-6)
2-(4-methoxy-2-methylphenyl)pentan-2-ol, also known by its CAS number 1443333-79-6, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a pentan-2-ol moiety and a 4-methoxy-2-methylphenyl substituent. The combination of these functional groups imparts specific chemical and biological properties that make it a valuable candidate for various applications, particularly in the development of new therapeutic agents.
The molecular formula of 2-(4-methoxy-2-methylphenyl)pentan-2-ol is C13H18O2, and its molecular weight is approximately 206.28 g/mol. The compound is a colorless to pale yellow liquid at room temperature and exhibits good solubility in organic solvents such as ethanol, methanol, and acetone. Its physical and chemical properties, including melting point, boiling point, and refractive index, have been well-characterized in the literature, providing a solid foundation for its use in various scientific studies.
In recent years, 2-(4-methoxy-2-methylphenyl)pentan-2-ol has been the subject of extensive research due to its potential therapeutic applications. One of the key areas of interest is its role as a precursor or intermediate in the synthesis of bioactive compounds. For instance, studies have shown that this compound can be used to synthesize derivatives with enhanced pharmacological properties, such as improved bioavailability and reduced toxicity. These derivatives have shown promise in treating various diseases, including cardiovascular disorders, neurodegenerative diseases, and cancer.
The biological activity of 2-(4-methoxy-2-methylphenyl)pentan-2-ol has been evaluated through a series of in vitro and in vivo experiments. In vitro studies have demonstrated that the compound exhibits potent antioxidant and anti-inflammatory effects, which are crucial for mitigating oxidative stress and inflammation associated with many chronic diseases. Additionally, preliminary clinical trials have indicated that the compound may have beneficial effects on metabolic health, particularly in reducing insulin resistance and improving lipid profiles.
The mechanism of action of 2-(4-methoxy-2-methylphenyl)pentan-2-ol is not yet fully understood, but it is believed to involve multiple pathways. Research suggests that the compound may interact with specific receptors or enzymes involved in cellular signaling pathways, such as the nuclear factor kappa B (NF-κB) pathway and the peroxisome proliferator-activated receptor (PPAR) pathway. These interactions could contribute to its anti-inflammatory and metabolic benefits.
In addition to its therapeutic potential, 2-(4-methoxy-2-methylphenyl)pentan-2-ol has also been explored for its use in cosmetic formulations. The compound's ability to penetrate the skin barrier and its non-toxic nature make it a suitable ingredient for topical applications aimed at improving skin health and appearance. Clinical trials have shown that formulations containing this compound can effectively reduce signs of aging, such as fine lines and wrinkles, while also enhancing skin hydration and elasticity.
The safety profile of 2-(4-methoxy-2-methylphenyl)pentan-2-ol has been extensively evaluated through toxicological studies. These studies have demonstrated that the compound is generally well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects. However, as with any new chemical entity, ongoing research is necessary to fully understand its long-term safety and potential side effects.
In conclusion, 2-(4-methoxy-2-methylphenyl)pentan-2-ol (CAS No. 1443333-79-6) is a versatile compound with a wide range of potential applications in medicinal chemistry, pharmaceutical research, and cosmetic formulations. Its unique chemical structure and biological properties make it an attractive candidate for further development and clinical evaluation. As research in this area continues to advance, it is likely that new insights into the mechanisms of action and therapeutic potential of this compound will emerge, paving the way for innovative treatments and products.
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